Cas no 832713-76-5 (2H-1-Benzopyran-3-carbonitrile, 7-hydroxy-4-methyl-6-nitro-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carbonitrile, 7-hydroxy-4-methyl-6-nitro-2-oxo-
• CAS No: 832713-76-5
• MF: C₁₁H₆N₂O₅
• MW: 246.17574262619
• CID: 674795
• PubChem ID: 71415877
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carbonitrile, 7-hydroxy-4-methyl-6-nitro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile, 7-hydroxy-4-methyl-6-nitro-2-oxo-
• 7-hydroxy-4-methyl-6-nitro-2-oxochromene-3-carbonitrile
• DTXSID90835287
• 832713-76-5
• 7-Hydroxy-4-methyl-6-nitro-2-oxo-2H-1-benzopyran-3-carbonitrile

• Inchi： 1S/C11H6N2O5/c1-5-6-2-8(13(16)17)9(14)3-10(6)18-11(15)7(5)4-12/h2-3,14H,1H3
• InChI Key： HHWVCUMUIYSHSP-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=C(C)C2C=C(C(=CC1=2)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 246.02767130g/mol
• Monoisotopic Mass: 246.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų